Cas no 10479-25-1 (N-Ethyldibenzylamine)

• Product Name: N-Ethyldibenzylamine
• CAS No: 10479-25-1
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 235713
• PubChem ID: 82656
• Update Time: 2025-04-19

N-Ethyldibenzylamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyldibenzylamine
• N,N-dibenzylethanamine
• Benzenemethanamine,N-ethyl-N-(phenylmethyl)
• dibenzylethylamine
• ethyl-dibenzyl-amine
• N,N-dibenzylethylamine
• N-ethyl,N-benzylamine
• Einecs 233-976-3
• Ethyldibenzylamine
• N,N-Dibenzylethaneamine
• N-Ethyl-N,N-dibenzylamine
• N-Ethyl-N-(phenylmethyl)benzenemethanamine
• N,N-Dibenzyl-N-ethylamine #
• DTXSID40146739
• NS00023320
• dibenzyl(ethyl)amine
• Ethyldibenzylamine; N,N-Dibenzyl-N-ethylamine; N,N-Dibenzylethylamine; N-Ethyl-N,N-dibenzylamine; N-Ethyldibenzylamine
• UNII-BX67LJ8BJR
• SCHEMBL375111
• FT-0629441
• Benzenemethanamine, N-ethyl-N-(phenylmethyl)-
• 10479-25-1
• BX67LJ8BJR
• WBGPDYJIPNTOIB-UHFFFAOYSA-N
• DTXCID2069230
• N,N-Dibenzyl-N-ethylamine

• Inchi： 1S/C16H19N/c1-2-17(13-15-9-5-3-6-10-15)14-16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3
• InChI Key： WBGPDYJIPNTOIB-UHFFFAOYSA-N
• SMILES： N(CC)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15200
• Monoisotopic Mass: 225.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.009
• Boiling Point: 305.8°C at 760 mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.57
• PSA: 3.24000
• LogP: 3.70870